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Compound of Interest

Compound Name: 24-Nor Ursodeoxycholic Acid-d5

Cat. No.: B1159690

Get Quote

Executive Summary
24-Nor Ursodeoxycholic Acid-d5 (24-norUDCA-d5) is a stable isotope-labeled bile acid

derivative primarily used as an Internal Standard (IS) in LC-MS/MS quantification.[1]

CRITICAL SAFETY DISTINCTION: Although labeled with deuterium (-d5), this compound is

NOT radioactive. It is a stable isotope.[2] Do not dispose of this material in radioactive waste

streams, as this incurs unnecessary costs and regulatory complications. Treat it as a bioactive

organic chemical with specific attention to preventing environmental persistence.

Chemical Hazard Assessment
Before disposal, the chemical nature of the substance must be understood to select the correct

waste stream.
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Parameter Specification Operational Implication

Compound Name
24-Nor Ursodeoxycholic Acid-

d5
Bioactive steroid derivative.

CAS Number
99697-24-2 (Unlabeled

analog)

Use unlabeled CAS for

regulatory lookups if d5 is not

listed.

Radioactivity None (Stable Isotope)
DO NOT use radioactive waste

bins.

GHS Classification
Skin Irrit. 2 (H315); Eye Irrit. 2

(H319)

Standard PPE (Gloves,

Goggles) required.

RCRA Status Not P-listed or U-listed

Classified as "Non-Hazardous

Pharmaceutical Waste" unless

solvated.

Solubility Methanol, Ethanol, DMSO
Waste is often flammable due

to the solvent matrix.

Senior Scientist Insight: While bile acids have low acute toxicity, they are environmentally

persistent steroids. Incineration is the only acceptable disposal method for stock quantities to

prevent bio-accumulation in water systems. Never pour steroid standards down the sink.

Waste Stream Categorization & Protocols
Effective disposal depends on the state and concentration of the material. Use the following

three protocols.

Protocol A: Pure Substance & High-Concentration Stock Solutions
Applicability: Expired lyophilized powder, spilled solids, or concentrated stock solutions (>1

mg/mL).
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Segregation: Isolate the material in a chemically compatible container (glass vial or HDPE).

Solvent Dilution (Optional but Recommended): If solid, dissolve in a small amount of

methanol or ethanol. This facilitates cleaner combustion during incineration.

Labeling: Affix a hazardous waste label.

Text: "Non-Hazardous Pharmaceutical Waste - For Incineration."

Constituents: "24-Nor Ursodeoxycholic Acid-d5 in [Solvent Name]."

Disposal Path: Transfer to the High-BTU Chemical Incineration stream.

Protocol B: LC-MS/MS Effluent (Trace Waste)
Applicability: The mixture of mobile phase (MeOH/ACN/Water) and trace internal standard

collected after analysis.

Matrix Assessment: The hazard is driven by the solvent, not the trace steroid.

Example: 50:50 Methanol/Water with ng/mL levels of 24-norUDCA-d5.

Classification: Classify as Ignitable Waste (D001) due to organic solvent content.

Collection: Collect in the standard "Organic Solvent Waste" carboy (typically red or white

safety cans).

Validation: Ensure the pH of the waste container remains between 5 and 9 to prevent

degradation of other commingled waste.

Disposal Path: Fuel blending or solvent recovery/incineration.

Protocol C: Contaminated Consumables
Applicability: Pipette tips, weighing boats, and gloves used during preparation.

Trace Contamination Rule: If the item is "empty" (no pourable liquid or scrapeable solid), it is

considered trace-contaminated.
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Disposal Path:

Standard Lab: Dispose of in the Solid Chemical Waste bin (often a yellow bag/bin).

Strict GMP/GLP: If your facility requires it, place in "Incineration Only" boxes.

Sharps: If using needles/syringes, dispose of in rigid Sharps containers, regardless of

chemical content.

Decision Logic: The "Self-Validating" Workflow
Use this decision tree to validate your disposal choice. If you cannot answer "Yes" to the final

step, re-evaluate the protocol.
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Figure 1: Decision Matrix for 24-Nor Ursodeoxycholic Acid-d5 Disposal. Note the critical

divergence at the Isotope Check.

Emergency Procedures (Spill Response)
In the event of a spill of pure powder (10mg+):

Evacuate & Ventilate: Dust may be irritating to the respiratory tract.[3]

PPE: Don Nitrile gloves, lab coat, and safety goggles. If powder is aerosolized, use an N95

respirator.

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup:

Wipe up the solid material.

Clean the surface with 70% Ethanol (steroids are poorly soluble in water; ethanol ensures

removal).

Place all cleanup materials into a sealed bag and dispose of as Solid Chemical Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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